Cas no 1805306-80-2 (2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805306-80-2
• MF: C₁₀H₅ClF₆N₂O
• MW: 318.602922201157
• CID: 4846499
• Update Time: 2025-06-26

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5ClF6N2O/c11-4-6-5(1-2-18)7(20-10(15,16)17)3-8(19-6)9(12,13)14/h3H,1,4H2
• InChI Key： YWRZBVLEQPNHHT-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile

Research Briefing on 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1805306-80-2)

This research briefing provides an in-depth analysis of the latest developments surrounding the chemical compound 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1805306-80-2). As a key intermediate in pharmaceutical and agrochemical synthesis, this compound has garnered significant attention due to its unique structural features and potential applications. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers in the chemical biology and medicinal chemistry fields.

The compound's molecular structure, characterized by a pyridine core with chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, imparts distinct electronic and steric properties. These features are critical for its role in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Recent publications highlight its utility in the development of novel herbicides and pharmaceuticals, with several patents filed for derivatives exhibiting promising biological activity.

One of the most notable advancements in the past year involves the optimization of synthetic routes for 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile. Researchers have reported improved yields and reduced byproduct formation through the use of catalytic systems and green chemistry principles. These methodological refinements are expected to lower production costs and enhance scalability, facilitating its broader adoption in industrial applications.

In terms of biological applications, recent in vitro studies have explored the compound's potential as a precursor for kinase inhibitors. Preliminary data suggest that derivatives of this pyridine-based scaffold exhibit selective inhibition against certain cancer-related kinases, with IC50 values in the nanomolar range. These findings are particularly relevant for the development of targeted therapies, although further in vivo studies are required to validate efficacy and safety.

Another area of investigation has been the compound's role in agrochemical research. Its structural motifs are commonly found in active ingredients of modern herbicides, and recent field trials have demonstrated the efficacy of its derivatives in controlling resistant weed species. This has led to increased interest from agrochemical companies seeking to address the growing challenge of herbicide resistance in major crops.

From a safety and regulatory perspective, recent toxicological assessments of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile have provided valuable data for risk evaluation. While the compound itself shows moderate acute toxicity, proper handling procedures and engineering controls can effectively mitigate workplace exposure risks. These findings are informing the development of safer handling protocols in industrial settings.

Looking ahead, the versatility of this pyridine derivative suggests it will remain an important building block in chemical synthesis. Current research trends indicate growing interest in its application for developing novel antimicrobial agents and its potential use in materials science. The compound's unique combination of fluorine-containing groups and reactive chloromethyl functionality continues to inspire innovative applications across multiple disciplines.

In conclusion, 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile represents a valuable chemical entity with diverse applications in pharmaceutical and agrochemical research. The recent advancements in its synthesis and application underscore its importance as a synthetic intermediate and warrant continued investigation into its full potential. Future research directions may include exploration of its use in drug discovery pipelines and further optimization of its synthetic accessibility.